Cas no 1100225-23-7 ((E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide)

(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide is a structurally complex small molecule featuring a cyanoacrylamide core linked to a substituted pyrrole and a pyridinylethyl moiety. This compound is of interest in medicinal chemistry due to its potential as a kinase inhibitor, leveraging the electron-withdrawing cyano group and conjugated system for targeted binding interactions. The cyclopropyl and dimethylpyrrole substituents enhance steric and electronic tuning, while the pyridinylethyl side chain may improve solubility and bioavailability. Its well-defined structure allows for precise modification in drug discovery, making it a valuable intermediate for developing therapeutics targeting protein kinases or other enzymatic pathways.
(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide structure
1100225-23-7 structure
Product Name:(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide
CAS No:1100225-23-7
MF:C20H22N4O
MW:334.414884090424
CID:6603267
PubChem ID:39897834
Update Time:2025-10-22

(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 1100225-23-7
    • 2-cyano-3-(1-cyclopropyl-2,5-dimethyl-1h-pyrrol-3-yl)-n-[2-(pyridin-2-yl)ethyl]prop-2-enamide
    • EN300-26603889
    • (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide
    • Z302618800
    • Inchi: 1S/C20H22N4O/c1-14-11-16(15(2)24(14)19-6-7-19)12-17(13-21)20(25)23-10-8-18-5-3-4-9-22-18/h3-5,9,11-12,19H,6-8,10H2,1-2H3,(H,23,25)/b17-12+
    • InChI Key: VXCOCZMJVDEESX-SFQUDFHCSA-N
    • SMILES: O=C(/C(/C#N)=C/C1C=C(C)N(C=1C)C1CC1)NCCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 334.17936134g/mol
  • Monoisotopic Mass: 334.17936134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 70.7Ų

(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26603889-0.05g
2-cyano-3-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)-N-[2-(pyridin-2-yl)ethyl]prop-2-enamide
1100225-23-7 95.0%
0.05g
$246.0 2025-03-20

Additional information on (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide

Recent Advances in the Study of (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide (CAS: 1100225-23-7)

In recent years, the compound (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide (CAS: 1100225-23-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrole and pyridine moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key findings from recent studies is the compound's ability to modulate specific signaling pathways involved in inflammatory and oncogenic processes. Researchers have identified that (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide acts as a potent inhibitor of certain kinases, which play a critical role in cell proliferation and survival. This discovery has opened new avenues for the development of targeted therapies for cancers and autoimmune diseases.

Another significant advancement is the optimization of the compound's pharmacokinetic profile. Through structural modifications and formulation improvements, scientists have enhanced its bioavailability and stability, making it a more viable candidate for clinical development. Recent in vivo studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, further supporting its potential as a therapeutic agent.

In addition to its therapeutic potential, (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide has also been investigated for its use as a chemical probe. Its selective binding affinity and ability to modulate specific biological targets make it a valuable tool for studying disease mechanisms and identifying novel drug targets. Several research groups have utilized this compound to gain deeper insights into the molecular underpinnings of various pathologies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects, toxicity, and the need for further optimization of its pharmacological properties must be addressed. Ongoing research is focused on overcoming these hurdles through advanced screening techniques, computational modeling, and innovative drug delivery systems.

In conclusion, (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-(2-pyridin-2-ylethyl)prop-2-enamide (CAS: 1100225-23-7) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique properties and versatile applications make it a subject of intense research, with the potential to contribute significantly to the development of novel therapeutics. Future studies will likely focus on advancing its clinical potential and expanding its utility in both therapeutic and research settings.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD